5-[4-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one

Specification

• Molecular Formula: C27H32N2O5
• Molecular Weight: 464.6 g/mol
• IUPAC Name: (4E)-1-[2-(dimethylamino)ethyl]-4-[(4-ethoxy-3-methylphenyl)-hydroxymethylidene]-5-(4-prop-2-enoxyphenyl)pyrrolidine-2,3-dione
• Standard InChI: InChI=1S/C27H32N2O5/c1-6-16-34-21-11-8-19(9-12-21)24-23(26(31)27(32)29(24)15-14-28(4)5)25(30)20-10-13-22(33-7-2)18(3)17-20/h6,8-13,17,24,30H,1,7,14-16H2,2-5H3/b25-23+
• Standard InChI Key: PGUUCADOANLIAQ-WJTDDFOZSA-N
• Isomeric SMILES: CCOC1=C(C=C(C=C1)/C(=C\2/C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)OCC=C)/O)C
• Canonical SMILES: CCOC1=C(C=C(C=C1)C(=C2C(N(C(=O)C2=O)CCN(C)C)C3=CC=C(C=C3)OCC=C)O)C

Introduction

The compound 5-[4-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one is a complex organic molecule with a molecular formula of C27H32N2O5 and a molecular weight of 465.51 g/mol. This compound features a unique structure characterized by multiple functional groups, including an allyloxy group, a dimethylaminoethyl moiety, and a hydroxy group. These functional groups contribute to its diverse chemical reactivity and potential biological activity, making it a candidate for pharmacological research and applications in medicinal chemistry.

Synthesis and Production

The synthesis of 5-[4-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one typically involves several steps starting from readily available precursors. Industrial production methods may utilize flow microreactor systems to improve efficiency and sustainability in synthesizing this compound. These systems allow for better control over reaction conditions, which can enhance yield and purity.

Biological Activity and Potential Applications

Research into the biological activity of this compound suggests potential interactions with various biological macromolecules. Its structure indicates that it may act on specific enzymes or receptors, potentially modulating their activity. Preliminary studies have indicated that this compound could exhibit anti-inflammatory or anticancer properties, although specific studies are still required to elucidate these effects fully.

Potential Application	Description
Anti-inflammatory	Potential to reduce inflammation by interacting with specific biological targets.
Anticancer	Possible role in modulating cancer cell growth or survival pathways.

Similar Compounds and Comparative Analysis

Several compounds share structural similarities with 5-[4-(allyloxy)phenyl]-1-[2-(dimethylamino)ethyl]-4-(4-ethoxy-3-methylbenzoyl)-3-hydroxy-1,5-dihydro-2H-pyrrol-2-one. These include variations in the benzoyl and pyrrole structures, as well as differences in amino substituents. For example:

• 4-[4-(allyloxy)-3-methylbenzoyl]-1-[2-(dimethylamino)ethyl]-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one: Similar benzoyl and pyrrole structure.

• 4-[4-(allyloxy)-2-methylbenzoyl]-1-[2-(diethylamino)ethyl]-3-hydroxy-5-phenyl-1,5-dihydro-2H-pyrrol-2-one: Variation in amino substituents.

• 4-[4-(allyloxy)-5-(3-nitrophenyl)-3-hydroxy]-1,5-dihydro-2H-pyrrol-2-one: Different phenyl substituent affecting properties.

These variations can significantly influence chemical reactivity and biological activity, offering distinct advantages in specific applications.